![molecular formula C10H10BrClO3 B1372415 3-Bromo-4-ethoxy-5-methoxybenzoyl chloride CAS No. 1160250-36-1](/img/structure/B1372415.png)
3-Bromo-4-ethoxy-5-methoxybenzoyl chloride
Overview
Description
3-Bromo-4-ethoxy-5-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C10H10BrClO3 and its molecular weight is 293.54 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications
3-Bromo-4-ethoxy-5-methoxybenzoyl chloride has been studied for its potential in photodynamic therapy, particularly in the treatment of cancer. Pişkin, Canpolat, and Öztürk (2020) synthesized new compounds using derivatives of this chemical and found them useful as photosensitizers in photodynamic therapy, highlighting their good fluorescence properties and high singlet oxygen quantum yield, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis of Pyrazoles
Martins et al. (2013) explored brominated precursors related to this compound for synthesizing various pyrazoles. These derivatives were effective in producing a range of compounds including 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles through cyclocondensation reactions. This research shows the versatility of these brominated compounds in organic synthesis (Martins et al., 2013).
Derivatization for Chromatography
Tsuruta and Kohashi (1987) reported the use of this compound derivatives as fluorescent derivatization reagents for compounds with hydroxyl and/or amino groups. These derivatives were stable, condensed quantitatively under mild conditions, and were used effectively in thin-layer and high-performance liquid chromatography (Tsuruta & Kohashi, 1987).
Molecular Structure Studies
Research on the molecular structure and solvolysis of related compounds provides insights into the chemical behavior and reactivity of this compound. Studies by Park and Kevill (2011) and Liu, Duann, and Hou (1998) investigated solvolysis reactions and molecular interactions in related benzoyl chlorides, contributing to a deeper understanding of their chemical properties and potential applications (Park & Kevill, 2011); (Liu, Duann, & Hou, 1998).
Synthesis of Triazoles
Pokhodylo and Obushak (2019) utilized a derivative of this compound in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline. Their method showcases the utility of brominated benzoyl chlorides in the synthesis of complex heterocyclic compounds (Pokhodylo & Obushak, 2019).
Properties
IUPAC Name |
3-bromo-4-ethoxy-5-methoxybenzoyl chloride | |
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InChI |
InChI=1S/C10H10BrClO3/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5H,3H2,1-2H3 | |
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InChI Key |
OYLMRPYFVZUXOH-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC1=C(C=C(C=C1Br)C(=O)Cl)OC | |
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Molecular Formula |
C10H10BrClO3 | |
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DSSTOX Substance ID |
DTXSID901267747 | |
Record name | 3-Bromo-4-ethoxy-5-methoxybenzoyl chloride | |
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Molecular Weight |
293.54 g/mol | |
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CAS No. |
1160250-36-1 | |
Record name | 3-Bromo-4-ethoxy-5-methoxybenzoyl chloride | |
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Record name | 3-Bromo-4-ethoxy-5-methoxybenzoyl chloride | |
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